Cas no 2137789-58-1 (1-(4-Amino-4-methylcyclohexyl)-3-propylurea)

• Product Name: 1-(4-Amino-4-methylcyclohexyl)-3-propylurea
• CAS No: 2137789-58-1
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 6349552
• PubChem ID: 165957238
• Update Time: 2025-10-31

1-(4-Amino-4-methylcyclohexyl)-3-propylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-amino-4-methylcyclohexyl)-3-propylurea
• 2137789-58-1
• EN300-764124
• 1-(4-Amino-4-methylcyclohexyl)-3-propylurea

• Inchi： 1S/C11H23N3O/c1-3-8-13-10(15)14-9-4-6-11(2,12)7-5-9/h9H,3-8,12H2,1-2H3,(H2,13,14,15)
• InChI Key： PVHXAMYLVJQGSU-UHFFFAOYSA-N
• SMILES： O=C(NCCC)NC1CCC(C)(CC1)N

Computed Properties

• Exact Mass: 213.184112366g/mol
• Monoisotopic Mass: 213.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-(4-Amino-4-methylcyclohexyl)-3-propylurea

Comprehensive Overview of 1-(4-Amino-4-methylcyclohexyl)-3-propylurea (CAS No. 2137789-58-1): Properties, Applications, and Research Insights

1-(4-Amino-4-methylcyclohexyl)-3-propylurea (CAS No. 2137789-58-1) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This urea derivative combines a cyclohexylamine core with a propylurea side chain, offering potential applications in drug discovery and material science. Researchers are particularly interested in its hydrogen-bonding capabilities and conformational flexibility, which make it valuable for designing novel bioactive molecules.

Recent studies highlight the compound's relevance in addressing neurodegenerative diseases and metabolic disorders, aligning with current healthcare trends. Its amino-cyclohexyl moiety resembles structural elements found in several FDA-approved drugs, sparking interest in its structure-activity relationships. The scientific community frequently searches for information about small molecule modulators and scaffold-based drug design, areas where this compound shows promise.

From a synthetic chemistry perspective, 1-(4-Amino-4-methylcyclohexyl)-3-propylurea serves as an important intermediate for developing targeted therapeutics. Its amphiphilic nature allows for interesting interactions with biological membranes, a property currently being explored in drug delivery systems. The compound's logP value and solubility profile make it particularly suitable for crossing the blood-brain barrier, a key consideration in central nervous system drug development.

In material science applications, researchers are investigating this urea derivative for its potential in creating molecular assemblies and supramolecular structures. The compound's ability to form hydrogen-bonded networks aligns with growing interest in smart materials and self-healing polymers. These properties respond to frequent searches about bio-inspired materials and sustainable chemistry solutions in scientific databases.

Quality control of CAS No. 2137789-58-1 requires careful analysis of its stereochemical purity and thermal stability. Advanced characterization techniques like HPLC-MS and NMR spectroscopy are essential for verifying its structural integrity. The pharmaceutical industry shows particular interest in its chiral separation potential and enantiomeric purity, crucial factors in modern drug development pipelines.

Environmental and safety assessments of 1-(4-Amino-4-methylcyclohexyl)-3-propylurea indicate favorable biodegradation profiles, making it attractive for green chemistry applications. Researchers are exploring its potential in catalytic systems and as a ligand precursor in transition metal complexes. These applications address current interests in sustainable synthetic methods and atom-efficient reactions frequently searched in academic literature.

The compound's structure-property relationships continue to be a subject of computational studies, with researchers employing molecular docking and QSAR modeling to predict its interactions with biological targets. These computational approaches align with the growing demand for in silico drug discovery tools and AI-assisted molecular design in pharmaceutical research.

Future research directions for CAS No. 2137789-58-1 include exploring its potential as a pharmacophore in kinase inhibitors and investigating its allosteric modulation capabilities. The scientific community remains particularly interested in its potential applications for age-related diseases and precision medicine approaches, reflecting current healthcare priorities and frequent search trends in biomedical databases.